Cas no 13453-06-0 (diammonium tetraoxotellurate)

• Product Name: diammonium tetraoxotellurate
• CAS No: 13453-06-0
• MF: H₈N₂O₄Te
• MW: 227.674518585205
• CID: 86959
• PubChem ID: 61608
• Update Time: 2025-10-29

diammonium tetraoxotellurate Chemical and Physical Properties

Names and Identifiers

• diammonium tetraoxotellurate
• Ammonium tellurate
• diazanium,tellurate
• Ammonium tellurate ((NH4)2TeO4)
• Ammonium tellurate(VI) ((NH4)2TeO4)
• Diammonium tellurate
• EINECS 236-622-6
• Telluric acid (H2TeO4),diammonium salt
• Telluric acid,diammonium salt
• ammoniumtellurate(vi)
• AMMONIUM TELLURIUM OXIDE
• ammoniumtellurate((nh4)2teoh)
• ammoniumtellurate(vi)((nh4)2teoh)
• diammoniumtellurate
• Ammonium tellurate, 99.5%
• telluricacid,diammoniumsalt
• telluricacid(h2teo4),diammoniumsalt
• MFCD00015964
• Ammonium tellurate(VI)
• Telluric acid, diammonium salt
• AKOS015916078
• Telluric acid (H2TeO4), diammonium salt
• 13453-06-0
• Telluric acid (H2TeO4), ammonium salt (1:2)
• diazanium;tellurate

• MDL： MFCD00015964
• Inchi： 1S/2H3N.H2O4Te/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)
• InChI Key： DRGYXGZFRXFMHF-UHFFFAOYSA-N
• SMILES： [Te](=O)(=O)([O-])[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 229.95500
• Monoisotopic Mass: 229.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Color/Form: White odorless powder
• Density: 3,024 g/cm3
• Melting Point: °Cd ec.)
• Water Partition Coefficient: Soluble in water.
• PSA: 81.08000
• LogP: -0.32420
• Solubility: Soluble

diammonium tetraoxotellurate Security Information

• Hazardous Material transportation number：UN3284
• RTECS：WY2415000
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous tellurates

Additional information on diammonium tetraoxotellurate

Exploring the Properties and Applications of Diammonium Tetraoxotellurate (CAS No. 13453-06-0)

Diammonium tetraoxotellurate (CAS No. 13453-06-0) is an inorganic compound with significant applications in various industrial and research fields. This compound, also known as ammonium tellurate, is characterized by its unique chemical structure, combining tellurium and ammonium ions. Its molecular formula is (NH₄)₂TeO₄, and it is widely recognized for its role in analytical chemistry, material science, and specialty chemical synthesis.

The growing interest in diammonium tetraoxotellurate is driven by its versatile properties, including high solubility in water and stability under standard conditions. Researchers and manufacturers are increasingly exploring its potential in advanced material synthesis, particularly in the development of tellurium-based compounds. With the rise of green chemistry and sustainable practices, this compound has gained attention for its role in eco-friendly processes.

One of the key applications of ammonium tellurate is in analytical chemistry, where it serves as a reagent for detecting and quantifying specific elements. Its ability to form stable complexes makes it valuable in spectroscopy and other precision measurement techniques. Additionally, the compound is used in the preparation of tellurium dioxide (TeO₂), a material with applications in optical glass and electronic devices.

In recent years, the demand for tellurium-based compounds has surged due to their use in renewable energy technologies, such as thin-film solar cells. Diammonium tetraoxotellurate plays a crucial role in the synthesis of these materials, contributing to advancements in clean energy solutions. This aligns with global trends focusing on reducing carbon footprints and enhancing energy efficiency.

From a safety perspective, diammonium tetraoxotellurate is generally handled with standard laboratory precautions. Proper storage and handling procedures ensure its stability and minimize risks. The compound is not classified as hazardous under normal conditions, making it accessible for research and industrial use without stringent regulatory constraints.

Market trends indicate a steady growth in the adoption of ammonium tellurate across various sectors. The pharmaceutical industry, for instance, explores its potential in drug formulation and diagnostic applications. Meanwhile, the electronics sector leverages its properties for developing high-performance materials. These diverse applications highlight the compound's versatility and future potential.

In conclusion, diammonium tetraoxotellurate (CAS No. 13453-06-0) is a compound of significant scientific and industrial relevance. Its applications span from analytical chemistry to renewable energy, reflecting its adaptability to modern technological demands. As research continues to uncover new uses, this compound is poised to play an even greater role in innovation and sustainability.